![molecular formula C7H14O2 B098163 4-Methoxycyclohexanol CAS No. 18068-06-9](/img/structure/B98163.png)
4-Methoxycyclohexanol
Overview
Description
4-Methoxycyclohexanol (4-MCH) is an organic compound with the molecular formula C7H14O2. It is a colourless liquid with a mild, sweetish odour. 4-MCH is a cyclohexanol derivative with a methoxy group at the fourth position. It is used in the manufacture of various chemicals, such as fragrances, pharmaceuticals, and dyes.
Scientific Research Applications
Analytical Profiling and Biological Matrix Analysis
- Analytical Profiling : 4-Methoxycyclohexanol is characterized using advanced techniques such as gas chromatography, nuclear magnetic resonance, and diode array detection. This profiling is crucial for understanding the chemical's properties and potential applications in various fields (De Paoli et al., 2013).
- Biological Matrix Analysis : Methods for analyzing this compound in biological matrices like blood and urine have been developed. Such analyses are essential for research in toxicology and pharmacokinetics (De Paoli et al., 2013).
Synthesis and Thermodynamic Properties
- Synthesis Methods : Research has been conducted on the synthesis of this compound, providing insights into efficient and scalable production methods. Understanding these methods is critical for industrial and pharmaceutical applications (Feng et al., 2018).
- Thermodynamic Properties : Studies on the specific heat capacity and the standard enthalpy of formation of this compound offer vital data for its use in chemical processes and product development (Feng et al., 2018).
Biochemical and Pharmacological Properties
- Neurochemical Profile : this compound exhibits a neurochemical profile indicative of antidepressant activity, making it a potential candidate for drug development in mental health therapeutics (Muth et al., 1986).
- Pharmacological Applications : Its unique pharmacological properties, distinct from traditional tricyclic antidepressants, highlight its potential for developing new classes of antidepressants with fewer side effects (Muth et al., 1986).
Chemical and Structural Analysis
- Structural Analysis : Studies on the conformational properties of this compound, such as axial and equatorial population ratios, are essential for understanding its chemical behavior and potential applications in synthesis and material science (Stolow & Giants, 1971).
- Chemical Behavior : Investigations into the chemical reactions and transformations of this compound provide insights into its reactivity and potential uses in organic synthesis (Dua et al., 1996).
Environmental and Industrial Applications
- Pollutant Extraction : Research on using this compound for extracting pollutants like dyes from water showcases its potential in environmental applications and wastewater treatment (Schramm et al., 1988).
- Material Science : Studies on the conversion of lignin-derived compounds to this compound-based polymers demonstrate its role in developing sustainable materials and biorefineries (Schutyser et al., 2015).
Mechanism of Action
Target of Action
It is known that this compound is a product of the depolymerization of lignin, a complex organic polymer . The process involves the disconnection of C–O and C–O–C bonds in the lignin moiety in the presence of hydrogen and different metal catalysts .
Mode of Action
The mode of action of 4-Methoxycyclohexanol involves the hydrogenation followed by hydrodemethoxylation via an intermediate of 2-methoxy-4-propylcyclohexan-1-ol . This process is used for the conversion of eugenol to 4-n-propyl cyclohexanol .
Biochemical Pathways
It is known that the compound is involved in the hydrodeoxygenation/-hydrogenation reaction of lignin-based phenolic compounds .
Pharmacokinetics
It has a molecular weight of 130.185 Da , a density of 1.0±0.1 g/cm³ , and a boiling point of 217.0±8.0 °C at 760 mmHg . These properties can influence the compound’s bioavailability.
Result of Action
It is known that the compound is a product of the depolymerization of lignin, a process that produces a variety of aromatic compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility in water is estimated to be 6.181e+004 mg/L at 25°C , which can affect its distribution in aquatic environments. Additionally, its vapor pressure is 0.0±0.9 mmHg at 25°C , which can influence its volatility and potential for atmospheric dispersion.
properties
IUPAC Name |
4-methoxycyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O2/c1-9-7-4-2-6(8)3-5-7/h6-8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFTGXSGDFZZZFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCC(CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00170994 | |
Record name | 4-Methoxycyclohexanol (cis,trans) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18068-06-9, 22188-02-9 | |
Record name | 4-Methoxycyclohexanol (cis,trans) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018068069 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methoxycyclohexanol (cis,trans) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Methoxycyclohexan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | rac-(1s,4s)-4-methoxycyclohexan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the position of the methoxy group influence the reactivity of methoxyphenols in hydrogen-transfer reactions with Raney nickel catalyst?
A: The position of the methoxy group significantly impacts the adsorption geometry and reactivity of methoxyphenols on Raney nickel catalysts in the presence of hydrogen donors like 2-propanol [, ]. 2-Methoxyphenol (guaiacol) preferentially adsorbs on the catalyst surface in a flat configuration, facilitating strong interaction between the methoxy C–O bond and the catalyst surface [, ]. This interaction promotes demethoxylation, leading to phenol, which then undergoes hydrogenation to form cyclohexanol as the major product [, ]. In contrast, 3-methoxyphenol and 4-methoxyphenol adopt tilted adsorption geometries, limiting interactions between the methoxy group and the catalyst surface [, ]. Consequently, these isomers primarily undergo ring saturation to yield 3-methoxycyclohexanol and 4-methoxycyclohexanol, respectively [, ].
Q2: Can ATR-IR spectroscopy provide insights into the different reactivity patterns observed for methoxyphenol isomers during hydrogen-transfer reactions?
A: Yes, attenuated total reflection infrared (ATR-IR) spectroscopy provides valuable information about the adsorption mode of methoxyphenol isomers on the Raney nickel catalyst surface, correlating with their reactivity differences [, ]. ATR-IR spectra reveal that 2-methoxyphenol adsorbs in a parallel orientation, maximizing the interaction of the methoxy C-O bond with the catalyst surface [, ]. This observation supports the observed demethoxylation pathway. Conversely, 3-methoxyphenol and 4-methoxyphenol exhibit tilted adsorption configurations, minimizing methoxy group-catalyst interactions and favoring ring saturation [, ].
Q3: What is the significance of understanding the regioselectivity of these hydrogen-transfer reactions in the context of lignin valorization?
A: Understanding the factors controlling the product selectivity in hydrogen-transfer reactions of lignin-derived methoxyphenols is crucial for developing efficient lignin valorization strategies []. By selectively cleaving specific C-O bonds, such as the methoxy C-O bond in 2-methoxyphenol, valuable platform chemicals like phenol and cyclohexanol can be obtained []. This knowledge enables the development of tailored catalytic systems and reaction conditions to funnel lignin-derived products towards desired compounds, maximizing resource utilization and promoting sustainable chemical production from renewable biomass sources [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.